molecular formula C8H5FIN B6233654 2-(4-fluoro-2-iodophenyl)acetonitrile CAS No. 70931-60-1

2-(4-fluoro-2-iodophenyl)acetonitrile

Cat. No. B6233654
CAS RN: 70931-60-1
M. Wt: 261
InChI Key:
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Description

2-(4-Fluoro-2-iodophenyl)acetonitrile, also known as 4-Fluoro-2-iodoaniline, is a versatile organic compound used in a variety of scientific applications, such as organic synthesis, analytical chemistry, and biochemistry. This molecule has a unique structure, consisting of a phenyl ring with two fluoro substituents and an iodine atom, making it an ideal candidate for a wide range of applications.

Scientific Research Applications

2-(4-fluoro-2-iodophenyl)acetonitrileodoaniline is widely used in scientific research applications, such as organic synthesis, analytical chemistry, and biochemistry. In organic synthesis, it is used as a building block for the synthesis of various organic compounds. In analytical chemistry, it is used as a reagent for the analysis and identification of various compounds. In biochemistry, it is used as a fluorescent probe for the detection and quantification of various biomolecules.

Mechanism of Action

The mechanism of action of 2-(4-fluoro-2-iodophenyl)acetonitrileodoaniline is based on its unique structure. The phenyl ring of the molecule is electron-rich, which makes it an excellent electron-donating group. The two fluoro substituents are electron-withdrawing groups, which makes the molecule electron-deficient. This electron-rich/electron-deficient structure makes the molecule an excellent electron-transfer agent, which is why it is used as a fluorescent probe for the detection and quantification of various biomolecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(4-fluoro-2-iodophenyl)acetonitrileodoaniline are not well-understood. However, it has been shown to interact with various biomolecules, such as proteins and enzymes. It has also been shown to have an inhibitory effect on certain enzymes, such as tyrosine kinase and serine/threonine kinase.

Advantages and Limitations for Lab Experiments

2-(4-fluoro-2-iodophenyl)acetonitrileodoaniline has several advantages for lab experiments. It is a versatile organic compound that can be used for a variety of scientific applications. It is also relatively easy to synthesize and can be used as a fluorescent probe for the detection and quantification of various biomolecules. However, it also has some limitations. It is a relatively expensive compound and is not widely available. Additionally, it is a strong electron-donating group and can interact with other molecules in the lab, which can lead to undesired results.

Future Directions

The future of 2-(4-fluoro-2-iodophenyl)acetonitrileodoaniline is promising. It has a unique structure that is ideal for a variety of scientific applications, such as organic synthesis, analytical chemistry, and biochemistry. Additionally, it can be used as a fluorescent probe for the detection and quantification of various biomolecules. Future research should focus on developing new methods for the synthesis of 2-(4-fluoro-2-iodophenyl)acetonitrileodoaniline, as well as exploring its potential as an inhibitor of various enzymes and its interaction with other biomolecules. Additionally, further research should be conducted to better understand the biochemical and physiological effects of 2-(4-fluoro-2-iodophenyl)acetonitrileodoaniline.

Synthesis Methods

The synthesis of 2-(4-fluoro-2-iodophenyl)acetonitrileodoaniline is a two-step process. The first step involves the reaction of aniline with a fluorinating agent, such as N-Fluoro-2-iodobenzenesulfonyl chloride or N-Fluoro-2-iodobenzene sulfonyl fluoride, to form 2-(4-fluoro-2-iodophenyl)acetonitrileodoaniline. The second step involves the reaction of 2-(4-fluoro-2-iodophenyl)acetonitrileodoaniline with a base, such as potassium carbonate, to form the desired product.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-(4-fluoro-2-iodophenyl)acetonitrile involves the reaction of 4-fluoro-2-iodobenzonitrile with acetaldehyde in the presence of a base.", "Starting Materials": [ "4-fluoro-2-iodobenzonitrile", "Acetaldehyde", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: Dissolve 4-fluoro-2-iodobenzonitrile and acetaldehyde in a suitable solvent (e.g. ethanol).", "Step 2: Add a base (e.g. sodium hydroxide) to the reaction mixture and stir at room temperature for several hours.", "Step 3: Isolate the product by filtration or extraction with a suitable solvent (e.g. dichloromethane).", "Step 4: Purify the product by recrystallization or column chromatography." ] }

CAS RN

70931-60-1

Product Name

2-(4-fluoro-2-iodophenyl)acetonitrile

Molecular Formula

C8H5FIN

Molecular Weight

261

Purity

95

Origin of Product

United States

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